Cas no 1312535-55-9 (2-Pyrimidinamine, N-[3-cyclopropyl-5-(5-thiazolyl)phenyl]-4-(trifluoromethyl)-)

• Product Name: 2-Pyrimidinamine, N-[3-cyclopropyl-5-(5-thiazolyl)phenyl]-4-(trifluoromethyl)-
• CAS No: 1312535-55-9
• MF: C₁₇H₁₃F₃N₄S
• MW: 362.372132062912
• CID: 2127104
• Update Time: 2023-08-04

2-Pyrimidinamine, N-[3-cyclopropyl-5-(5-thiazolyl)phenyl]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-5-(thiazol-5-yl)phenyl)-4-(trifluoromethyl)pyrimidin-2-amine
• IRMHXVUERTUKBK-UHFFFAOYSA-N
• N-[3-cyclopropyl-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine
• 2-Pyrimidinamine, N-[3-cyclopropyl-5-(5-thiazolyl)phenyl]-4-(trifluoromethyl)-

• Inchi： 1S/C17H13F3N4S/c18-17(19,20)15-3-4-22-16(24-15)23-13-6-11(10-1-2-10)5-12(7-13)14-8-21-9-25-14/h3-10H,1-2H2,(H,22,23,24)
• InChI Key： IRMHXVUERTUKBK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1=CC(=CC(=C1)C1CC1)NC1N=CC=C(C(F)(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Topological Polar Surface Area: 78.9